![molecular formula C15H21NO4 B6235804 2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid CAS No. 1404877-96-8](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid
Overview
Description
2-(4-ethylphenyl)acetic acid, also known as 2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid, is a compound that has been studied for its potential use in various scientific applications. This compound is a carboxylic acid derivative and is commonly used in organic synthesis as a building block for other compounds. It has been studied for its potential therapeutic effects and its ability to act as a catalyst in various reactions.
Scientific Research Applications
- Researchers explore these Boc-protected amino acid ionic liquids (Boc-AAILs) for applications in green chemistry, catalysis, and separation processes .
Ionic Liquids and Catalysis
Crystallography and Solid-State Studies
Mechanism of Action
Mode of Action
The Boc group can be added to prevent unwanted reactions at the amine group while other reactions are carried out .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. The compound could potentially be involved in a variety of biochemical reactions, depending on its specific targets .
Pharmacokinetics
These properties would be crucial in determining the compound’s bioavailability .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid' involves the protection of the amine group, followed by the alkylation of the protected amine with 4-ethylbenzyl bromide. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "2-amino-2-(4-ethylphenyl)acetic acid", "tert-butyl chloroformate", "triethylamine", "4-ethylbenzyl bromide", "methanol", "water", "sodium bicarbonate", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-amino-2-(4-ethylphenyl)acetic acid in methanol and add triethylamine. Slowly add tert-butyl chloroformate and stir for 1 hour to form the tert-butoxycarbonyl (Boc) protected amine.", "Step 2: Add 4-ethylbenzyl bromide to the reaction mixture and stir for 24 hours to allow for alkylation of the protected amine.", "Step 3: Quench the reaction with water and extract the product with diethyl ether. Wash the organic layer with sodium bicarbonate solution and water.", "Step 4: Remove the Boc protecting group by treating the product with 1M hydrochloric acid in methanol. Evaporate the solvent to yield the final product, 2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid." ] } | |
CAS RN |
1404877-96-8 |
Product Name |
2-{[(tert-butoxy)carbonyl]amino}-2-(4-ethylphenyl)acetic acid |
Molecular Formula |
C15H21NO4 |
Molecular Weight |
279.3 |
Purity |
95 |
Origin of Product |
United States |
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